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Compound of Interest

Compound Name: Isopinocamphone

Cat. No.: B082297

For immediate release: This document provides essential safety and logistical information for
the proper disposal of isopinocamphone, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these procedural guidelines to mitigate risks associated with
this combustible and irritant chemical.

Isopinocamphone is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]
Improper disposal can lead to environmental contamination and potential health hazards.
Adherence to the following step-by-step procedures is critical for safe handling and disposal.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.
All handling of isopinocamphone should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

Isopinocamphone Properties and Hazards

A summary of key quantitative data for isopinocamphone is provided below for easy
reference. Understanding these properties is crucial for safe handling and storage.
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Property Value Source
Molecular Formula C10H160 [1]
Molecular Weight 152.23 g/mol [1]

Colorless liquid with a cedar
Appearance [1]
camphor aroma

Flash Point 72.78 °C (163.00 °F) 2]

- Practically insoluble in water;
Solubility _ [1]
Soluble in ethanol

Combustible liquid, Skin
o irritation (Category 2), Serious
GHS Hazard Classifications o [1]
eye irritation (Category 2A),

May cause respiratory irritation

Step-by-Step Disposal Procedure

The proper disposal of isopinocamphone waste is a regulated process that requires careful
attention to detail. The following steps outline the approved procedure:

e Segregation and Collection:

o Do not mix isopinocamphone waste with other chemical waste unless explicitly permitted
by your institution's hazardous waste management guidelines.

o Collect waste isopinocamphone in a designated, properly labeled, and chemically
compatible container. The container should be in good condition with a secure, leak-proof
screw cap.[3][4]

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Isopinocamphone.”

o Indicate the hazards associated with the chemical (e.g., "Combustible," "Irritant").
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o

Include the accumulation start date on the label.

e Storage:

[e]

[e]

[e]

o

Store the waste container in a designated satellite accumulation area (SAA) that is at or
near the point of generation.[3][5]

The SAA should be a cool, dry, and well-ventilated area, away from sources of ignition
such as heat, sparks, or open flames.[6]

Ensure that the container is kept closed at all times, except when adding waste.[3][7][8]

Secondary containment should be used to prevent spills.[4]

e Disposal:

Under no circumstances should isopinocamphone be disposed of down the drain or in
regular trash.[7][9][10] This is a violation of environmental regulations and can create a fire
or explosion hazard.

Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[9][10] These
entities are equipped to handle and transport hazardous materials in compliance with all
federal, state, and local regulations.[11]

» Decontamination of Empty Containers:

o An "empty" container that held isopinocamphone may still contain hazardous vapors and

residue.[9]

To be considered non-hazardous, the container must be triple-rinsed with a suitable
solvent (such as ethanol). The rinsate must be collected and disposed of as hazardous
waste.[7]

After triple-rinsing, deface or remove the original label before disposing of the container in
the regular trash.[7]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

isopinocamphone.

Isopinocamphone Disposal Workflow
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Caption: A flowchart outlining the proper steps for isopinocamphone waste disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of isopinocamphone, fostering a culture of safety and
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regulatory compliance within their institutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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